molecular formula C16H18N2O2 B3849695 2,5-dimethoxybenzaldehyde methyl(phenyl)hydrazone

2,5-dimethoxybenzaldehyde methyl(phenyl)hydrazone

Cat. No. B3849695
M. Wt: 270.33 g/mol
InChI Key: ODISPFXEQXIPLE-SFQUDFHCSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2,5-Dimethoxybenzaldehyde is an organic compound and a benzaldehyde derivative . It is used in the production of 2,5-dimethoxyphenethylamine, also known as 2C-H . 2C-H is used to produce many other substituted phenethylamines such as 2C-B, 2C-I, and 2C-C .


Synthesis Analysis

The synthesis of 2,5-dimethoxybenzaldehyde involves several steps. One method involves the hydrolysis of O-formyl-4-methoxyphenol, followed by formylation using the Reimer-Tiemann method. The obtained 2-hydroxy-5-methoxybenzaldehyde is then methylated with dimethylsulfate .


Molecular Structure Analysis

The molecular formula of 2,5-dimethoxybenzaldehyde is C9H10O3 . It contains a benzene ring with two methoxy groups (-OCH3) at positions 2 and 5, and an aldehyde group (-CHO) at position 1 .


Physical And Chemical Properties Analysis

2,5-Dimethoxybenzaldehyde is a yellow crystalline solid . It has a density of 1.114 g/mL . Its melting point is 50 °C, and its boiling point is 283.8 °C . It is soluble in most common organic solvents .

Safety and Hazards

2,5-Dimethoxybenzaldehyde is classified as an irritant . It can cause skin and eye irritation, and may cause respiratory irritation if inhaled . Safety precautions include avoiding dust formation, avoiding contact with skin, eyes, and clothing, and avoiding ingestion and inhalation .

properties

IUPAC Name

N-[(E)-(2,5-dimethoxyphenyl)methylideneamino]-N-methylaniline
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H18N2O2/c1-18(14-7-5-4-6-8-14)17-12-13-11-15(19-2)9-10-16(13)20-3/h4-12H,1-3H3/b17-12+
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ODISPFXEQXIPLE-SFQUDFHCSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(C1=CC=CC=C1)N=CC2=C(C=CC(=C2)OC)OC
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CN(C1=CC=CC=C1)/N=C/C2=C(C=CC(=C2)OC)OC
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H18N2O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

270.33 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
2,5-dimethoxybenzaldehyde methyl(phenyl)hydrazone
Reactant of Route 2
Reactant of Route 2
2,5-dimethoxybenzaldehyde methyl(phenyl)hydrazone
Reactant of Route 3
2,5-dimethoxybenzaldehyde methyl(phenyl)hydrazone
Reactant of Route 4
Reactant of Route 4
2,5-dimethoxybenzaldehyde methyl(phenyl)hydrazone
Reactant of Route 5
Reactant of Route 5
2,5-dimethoxybenzaldehyde methyl(phenyl)hydrazone
Reactant of Route 6
Reactant of Route 6
2,5-dimethoxybenzaldehyde methyl(phenyl)hydrazone

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.